Cas no 61920-55-6 (1H-Indazole, 5-methyl-4,7-dinitro-)

• Product Name: 1H-Indazole, 5-methyl-4,7-dinitro-
• CAS No: 61920-55-6
• MF: C₈H₆N₄O₄
• MW: 222.15764093399
• CID: 463091
• PubChem ID: 20315835
• Update Time: 2025-04-19

1H-Indazole, 5-methyl-4,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-methyl-4,7-dinitro-
• 5-methyl-4,7-dinitro-1H-indazole
• DTXSID40605058
• SCHEMBL11607974
• 61920-55-6

• Inchi： 1S/C8H6N4O4/c1-4-2-6(11(13)14)7-5(3-9-10-7)8(4)12(15)16/h2-3H,1H3,(H,9,10)
• InChI Key： CBSCUATTZFOOKP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=C(C2=C1C=NN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.03898
• Monoisotopic Mass: 222.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 114.96